Cas no 3989-48-8 (1-methanesulfonylpiperidine)

• Product Name: 1-methanesulfonylpiperidine
• CAS No: 3989-48-8
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 883350
• Update Time: 2025-05-19

1-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)piperidine
• 1-METHANESULFONYLPIPERIDINE
• 1-methylsulfonylpiperidine
• 1-(methanesulfonyl)piperidine
• 1-(methanesulfonyl)piperidine-4-amine monohydrochloride
• 1-(methylsulfonyl)piperidin-4-amine hydrochloride
• 1-methanesulfonylpiperidin-4-amine hydrochloride
• 1-methanesulfonyl-piperidine
• 1-methanesulphonyl-piperidin-4-ylamine
• 1-Methansulfonyl-piperidin
• AC1Q3C5V
• AGN-PC-01DHI2
• CTK8E3074
• methanesulfonpiperidide
• N-methanesulfonylpiperidine
• SBB0
• SureCN928103
• 1-methanesulfonylpiperidine

• MDL： MFCD00465170
• Inchi： 1S/C6H13NO2S/c1-10(8,9)7-5-3-2-4-6-7/h2-6H2,1H3
• InChI Key： JJWOMLRJNXMLSO-UHFFFAOYSA-N
• SMILES： CS(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 163.06679
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 37.38
• LogP: 1.45060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-methanesulfonylpiperidine

Comprehensive Overview of 1-Methanesulfonylpiperidine (CAS No. 3989-48-8): Properties, Applications, and Industry Insights

1-Methanesulfonylpiperidine (CAS No. 3989-48-8) is a specialized organic compound belonging to the sulfonylpiperidine class. Its molecular structure features a piperidine ring substituted with a methanesulfonyl group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound is also referred to by synonyms such as N-(Methylsulfonyl)piperidine and Piperidine-1-sulfonic acid methyl ester, which are frequently searched in chemical databases.

In recent years, the demand for sulfonylpiperidine derivatives has surged due to their role in drug discovery, particularly in kinase inhibitors and protease modulators. Researchers often query terms like "1-Methanesulfonylpiperidine solubility" or "CAS 3989-48-8 synthesis protocol", reflecting its technical relevance. The compound’s stability under physiological conditions and compatibility with cross-coupling reactions further enhance its utility in medicinal chemistry.

From an industrial perspective, 3989-48-8 is pivotal in optimizing reaction yields. A trending topic among chemists is the compound’s use in green chemistry applications, where its low toxicity profile aligns with sustainable manufacturing principles. Discussions around "biodegradable sulfonamide alternatives" often highlight derivatives like 1-Methanesulfonylpiperidine as eco-friendly candidates.

Analytical data for CAS No. 3989-48-8 reveals a melting point range of 45–48°C and a molecular weight of 163.23 g/mol. These properties are critical for formulators seeking high-purity intermediates, a common search term in procurement platforms. The compound’s compatibility with polar solvents (e.g., DMSO, methanol) also makes it a frequent subject in "solvent compatibility charts" queries.

Emerging trends link 1-Methanesulfonylpiperidine to peptide modification strategies, a hot topic in bioconjugation research. Its sulfonyl group acts as a versatile handle for click chemistry applications, addressing frequent searches like "sulfonyl-based bioconjugation techniques". This adaptability positions the compound as a key player in next-generation therapeutic development.

Regulatory compliance is another area of interest. While 3989-48-8 is not classified as hazardous under major chemical inventories, users often search for "REACH compliance of sulfonylpiperidines" or "FDA-approved intermediates". The compound’s adherence to ICH guidelines ensures its suitability for GMP-grade production.

In summary, 1-Methanesulfonylpiperidine (CAS No. 3989-48-8) bridges academic research and industrial applications through its multifunctional reactivity. Its alignment with trending pharmaceutical keywords such as "fragment-based drug design" and "scaffold diversification" underscores its enduring scientific relevance.